5,5-diethylpyrrolidin-3-ol hydrochloride

• CAS No.: 2703775-01-1
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol
• IUPAC Name: 5,5-diethylpyrrolidin-3-ol;hydrochloride
• InChI: InChI=1S/C8H17NO.ClH/c1-3-8(4-2)5-7(10)6-9-8;/h7,9-10H,3-6H2,1-2H3;1H
• InChI Key: ZBTJRWVISJGMLW-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(CN1)O)CC.Cl

Description

5,5-diethylpyrrolidin-3-ol hydrochloride is a chemical compound with the molecular formula C8H18ClNO and a molecular weight of 179.69 g/mol . It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle, which is widely used in medicinal chemistry due to its versatile biological activities .

Preparation Methods

The synthesis of 5,5-diethylpyrrolidin-3-ol hydrochloride involves several steps. One common method includes the reaction of 5,5-diethylpyrrolidin-3-ol with hydrochloric acid to form the hydrochloride salt. The reaction is typically carried out under controlled conditions to ensure high yield and purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions and purification techniques to meet the demand for this compound in various applications .

Chemical Reactions Analysis

5,5-diethylpyrrolidin-3-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom in the hydrochloride salt is replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Scientific Research Applications

5,5-diethylpyrrolidin-3-ol hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders and as a precursor for drug development.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 5,5-diethylpyrrolidin-3-ol hydrochloride involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

5,5-diethylpyrrolidin-3-ol hydrochloride can be compared with other pyrrolidine derivatives such as:

Pyrrolidine-2-one: Known for its use in the synthesis of pharmaceuticals and as a solvent in organic reactions.

Pyrrolidine-2,5-diones: These compounds have significant biological activities and are used in drug discovery.

Prolinol: A derivative of pyrrolidine, used as a chiral auxiliary in asymmetric synthesis.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct properties and reactivity, making it valuable for various research and industrial applications .